Cas no 1261914-67-3 (3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxybenzoic acid)

• Product Name: 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxybenzoic acid
• CAS No: 1261914-67-3
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• MDL: MFCD18322382
• CID: 2763158
• PubChem ID: 53228212
• Update Time: 2025-05-26

3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261914-67-3
• 3'-(Cyclopropylcarbamoyl)-2-methoxy[1,1'-biphenyl]-3-carboxylic acid
• MFCD18322382
• 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxybenzoic acid, 95%
• 3-[3-(CYCLOPROPYLAMINOCARBONYL)PHENYL]-2-METHOXYBENZOIC ACID
• DTXSID50691745
• 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxybenzoic acid

• MDL： MFCD18322382
• Inchi： 1S/C18H17NO4/c1-23-16-14(6-3-7-15(16)18(21)22)11-4-2-5-12(10-11)17(20)19-13-8-9-13/h2-7,10,13H,8-9H2,1H3,(H,19,20)(H,21,22)
• InChI Key： ACWKBZZFYUGIBF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C2C=CC=C(C(=O)O)C=2OC)C=1)NC1CC1

Computed Properties

• Exact Mass: 311.11575802Da
• Monoisotopic Mass: 311.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxybenzoic acid

Recent Advances in the Study of 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxybenzoic acid (CAS: 1261914-67-3)

In recent years, the compound 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxybenzoic acid (CAS: 1261914-67-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The presence of both cyclopropylaminocarbonyl and methoxybenzoic acid moieties suggests a versatile pharmacological profile, making it a promising candidate for drug development.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Studies have demonstrated its potential as an inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. These findings open new avenues for the development of anti-inflammatory agents with improved selectivity and reduced side effects.

Another area of interest is the compound's role in cancer therapy. Preliminary in vitro and in vivo studies have shown that 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxybenzoic acid exhibits potent antiproliferative effects against certain cancer cell lines, including those resistant to conventional chemotherapy. Researchers attribute this activity to its ability to interfere with cell cycle progression and induce apoptosis. Ongoing clinical trials are expected to provide further insights into its therapeutic potential and safety profile.

The synthesis and optimization of this compound have also been a focal point of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production, addressing previous challenges related to yield and purity. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance its pharmacological properties, paving the way for the design of next-generation derivatives.

In conclusion, 3-[3-(Cyclopropylaminocarbonyl)phenyl]-2-methoxybenzoic acid represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities, coupled with recent advancements in its synthesis and optimization, underscore its potential to address unmet medical needs. Future research should focus on further elucidating its mechanisms of action and exploring its applications in combination therapies.